Cas no 94390-09-7 (Sebiferenic acid)

• Product Name: Sebiferenic acid
• CAS No: 94390-09-7
• Molecular Formula: C₃₀H₄₈O₄
• Molecular Weight: 472.69972
• CID: 807780
• PubChem ID: 44575645

Sebiferenic acid Properties

Names and Identifiers

• Sebiferenic acid
• (+)-Sebiferenic acid
• 2α-Hydroxymaprounic acid
• 4a(2H)-Picenecarboxylic acid, 1,3,4,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14a,14b-octadecahydro-10,11-dihydroxy-2,2,6b,9,9,12a,14a-heptamethyl-, (4aS,6bR,8aR,10R,11R,12aR,12bR,14aS,14bS)-
• D-Friedoolean-14-en-28-oic acid, 2,3-dihydroxy-, (2α,3β)-
• 2
• [ "2", "3-Dihydroxy-14-taraxeren-28-oic acid" ]
• 2a-Hydroxyaleuritolic acid
• 2a-Hydroxymaprounic acid
• 2alpha-hydroxymaprounic acid
• (2alpha,3beta,13alpha)-2,3-Dihydroxy-13-methyl-27-norolean-14-en-28-oic acid
• (4aS,6aR,6bR,8aR,10R,11R,12aR,14aS,14bS)-10,11-dihydroxy-2,2,6b,9,9,12a,14a-heptamethyl-1,3,4,5,6a,7,8,8a,10,11,12,13,14,14b-tetradecahydropicene-4a-carboxylic acid
• CHEMBL469925
• CHEBI:175719
• 27-Norolean-14-en-28-oic acid, 2,3-dihydroxy-13-methyl-, (2a,3b,13a)-
• BDBM50478513
• AKOS032948301
• FS-9187
• 94390-09-7
• DTXSID401169518
• (2I+/-,3I(2),13I+/-)-2,3-Dihydroxy-13-methyl-27-norolean-14-en-28-oic acid
• (4AS,6BR,8AR,10R,11R,12AR,12BR,14AS,14BS)-10,11-DIHYDROXY-2,2,6B,9,9,12A,14A-HEPTAMETHYL-1,3,4,5,7,8,8A,10,11,12,12B,13,14,14B-TETRADECAHYDROPICENE-4A-CARBOXYLIC ACID

• InChIKey： JMJVYEINATYJHM-KLXPJGLFSA-N
• Inchi： InChI=1S/C30H48O4/c1-25(2)14-15-30(24(33)34)13-10-20-27(5)11-8-19-26(3,4)23(32)18(31)16-29(19,7)21(27)9-12-28(20,6)22(30)17-25/h10,18-19,21-23,31-32H,8-9,11-17H2,1-7H3,(H,33,34)/t18-,19+,21+,22+,23+,27+,28-,29+,30-/m1/s1
• SMILES： CC1(CCC2(CC=C3C4(CCC5C(C(C(CC5(C4CCC3(C2C1)C)C)O)O)(C)C)C)C(=O)O)C

Computed Properties

• Exact Mass: 472.35500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 472.35526001g/mol
• Heavy Atom Count: 34
• Complexity: 919
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• LogP: 6.20440
• PSA: 77.76000
• Boiling Point: 570.0±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.6 mmHg at 25°C
• Flash Point: 312.6±26.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Scalarane sesterterpenoids